1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4'-bipyridin-1-ium dichloride

• CAS No.: 914390-72-0
• Molecular Formula: C22H22Cl2N2
• Molecular Weight: 385.3 g/mol
• IUPAC Name: 1-methyl-1-(naphthalen-2-ylmethyl)-4-pyridin-1-ium-4-yl-2H-pyridin-1-ium;dichloride
• InChI: InChI=1S/C22H21N2.2ClH/c1-24(14-10-21(11-15-24)20-8-12-23-13-9-20)17-18-6-7-19-4-2-3-5-22(19)16-18;;/h2-14,16H,15,17H2,1H3;2*1H/q+1;;/p-1
• InChI Key: CEAVBTALOUKTOV-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1(CC=C(C=C1)C2=CC=[NH+]C=C2)CC3=CC4=CC=CC=C4C=C3.[Cl-].[Cl-]

Description

1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4’-bipyridin-1-ium dichloride is a complex organic compound with a unique structure that combines a naphthalene moiety with a bipyridinium core

Preparation Methods

The synthesis of 1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4’-bipyridin-1-ium dichloride typically involves a multi-step process. One common method includes the reaction of naphthalen-2-ylmethyl chloride with 1-methyl-4,4’-bipyridine under specific conditions to form the desired product. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent like acetonitrile. The product is then purified through recrystallization or chromatography techniques .

Chemical Reactions Analysis

1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4’-bipyridin-1-ium dichloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding naphthoquinone derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced bipyridinium derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chloride ions are replaced by other nucleophiles like hydroxide, cyanide, or thiolate ions.

Scientific Research Applications

1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4’-bipyridin-1-ium dichloride has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials, such as polymers and dyes, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4’-bipyridin-1-ium dichloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

1-Methyl-1-[(naphthalen-2-yl)methyl]-1,2-dihydro-4,4’-bipyridin-1-ium dichloride can be compared with other similar compounds, such as:

1-Methyl-4,4’-bipyridinium dichloride: Lacks the naphthalene moiety, resulting in different chemical and biological properties.

Naphthalen-2-ylmethyl chloride: Contains the naphthalene moiety but lacks the bipyridinium core, leading to different reactivity and applications.

1-Methyl-1-[(naphthalen-1-yl)methyl]-1,2-dihydro-4,4’-bipyridin-1-ium dichloride: Similar structure but with a different position of the naphthalene moiety, affecting its chemical behavior and biological activity.